Cas no 63116-14-3 (Disulfide, 4-chlorophenyl 2,4-dinitrophenyl)

• Product Name: Disulfide, 4-chlorophenyl 2,4-dinitrophenyl
• CAS No: 63116-14-3
• MF: C₁₂H₇ClN₂O₄S₂
• MW: 342.777979135513
• CID: 427185
• PubChem ID: 12336428
• Update Time: 2025-04-19

Disulfide, 4-chlorophenyl 2,4-dinitrophenyl Chemical and Physical Properties

Names and Identifiers

• Disulfide, 4-chlorophenyl 2,4-dinitrophenyl
• 1-[(4-chlorophenyl)disulfanyl]-2,4-dinitrobenzene
• 63116-14-3
• DTXSID50491424

• Inchi： 1S/C12H7ClN2O4S2/c13-8-1-4-10(5-2-8)20-21-12-6-3-9(14(16)17)7-11(12)15(18)19/h1-7H
• InChI Key： HFXOFHPDJPXDFM-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)SSC1C=CC(=CC=1[N+](=O)[O-])[N+](=O)[O-]

Computed Properties

• Exact Mass: 341.95371
• Monoisotopic Mass: 341.9535767g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 382
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 142Ų

Experimental Properties

• PSA: 86.28